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Introduction

Emavusertib (CA-4948) is a potent, orally bioavailable small molecule inhibitor of Interleukin-1
Receptor-Associated Kinase 4 (IRAK4) and FMS-like Tyrosine Kinase 3 (FLT3).[1][2][3] Its
action disrupts critical signaling pathways, such as the MyD88 and NF-kB pathways, which are
implicated in various hematological malignancies and inflammatory diseases.[1][2][4][5]
Dysregulation of these pathways, often due to mutations in genes like MYD88, can lead to
increased cell proliferation and survival in cancers such as diffuse large B-cell ymphoma
(DLBCL) and Waldenstrom's macroglobulinemia.[6] Emavusertib's ability to block these signals
makes it a valuable tool for cancer research and drug development. This document provides
detailed protocols for the preparation, storage, and handling of Emavusertib Tosylate stock
solutions in Dimethyl Sulfoxide (DMSO) for in vitro and in vivo research applications.

Physicochemical Properties and Solubility

Proper preparation of a stock solution begins with an understanding of the compound's
physical and chemical characteristics. Emavusertib Tosylate is the tosylate salt form of
Emavusertib.[2] Key properties are summarized in the table below.
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Property Value Reference
Synonyms CA-4948 Tosylate [2]
Molecular Formula Cs1H33N70sS [2]
Molecular Weight 663.70 g/mol [2]
Appearance Solid [7]
Solubility Soluble in DMSO [7]
Purity >98% [7]

Mechanism of Action: IRAK4 and FLT3 Inhibition

Emavusertib exerts its therapeutic effects by inhibiting IRAK4, a crucial kinase in the Toll-like
receptor (TLR) and IL-1 receptor (IL-1R) signaling pathways.[5][8] These pathways, when
activated, recruit the adaptor protein MYD88, leading to the activation of IRAK4 and
subsequent downstream signaling through the NF-kB pathway, promoting inflammation and cell
survival.[5][6] By inhibiting IRAK4, Emavusertib effectively blocks this cascade.[5] Additionally,
Emavusertib inhibits FLT3, a receptor tyrosine kinase often mutated in acute myeloid leukemia
(AML).[1][3][9]
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Emavusertib inhibits IRAK4 and FLT3 signaling pathways.

Experimental Protocols
Materials

+ Emavusertib Tosylate powder
¢ Anhydrous Dimethyl Sulfoxide (DMSO)

« Sterile microcentrifuge tubes or vials
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o Calibrated analytical balance
e Vortex mixer

o Pipettes and sterile filter tips

Protocol for Preparing a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution, a common starting
concentration for in vitro experiments.
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Stock Solution Preparation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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